Cas no 1638744-92-9 (Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 1638744-92-9
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD28501844
• CID: 4610218
• PubChem ID: 96612989
• Update Time: 2024-11-06

Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• tert-butyl(7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• (R)-tert-Butyl 7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• (7R)-5-Boc-7-amino-5-azaspiro[2.4]heptane
• SB15329
• t-Butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• SCHEMBL24231705
• 1638744-92-9
• AKOS027321086
• P16319
• CS-0048507
• AS-53314
• MFCD28501844
• (R)-tert-Butyl7-amino-5-azaspiro[2.4]heptane-5-carboxylate
• Tert-butyl (7R)-7-amino-5-azaspiro[2.4]heptane-5-carboxylate

• MDL： MFCD28501844
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8(12)11(7-13)4-5-11/h8H,4-7,12H2,1-3H3/t8-/m0/s1
• InChI Key： FNODMLLSUDSGEV-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C2(C1)CC2)N)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29